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Compound of Interest

Compound Name: Ribociclib D6

Cat. No.: B592701

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certificate of analysis and purity

determination methodologies for Ribociclib D6. The document outlines key quality attributes,

detailed experimental protocols for purity assessment, and the mechanism of action of

Ribociclib.

Ribociclib D6: Certificate of Analysis
Ribociclib D6 is the deuterated analog of Ribociclib, a selective inhibitor of cyclin-dependent

kinases 4 and 6 (CDK4/6). It is commonly used as an internal standard in pharmacokinetic and

bioanalytical studies. The following table summarizes the typical specifications found on a

Certificate of Analysis for Ribociclib D6.
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Parameter Specification Typical Analytical Method

Appearance Light yellow to light brown solid Visual Inspection

Chemical Formula C₂₃H₂₅D₆ClN₈O Mass Spectrometry

Molecular Weight 477.04 g/mol Mass Spectrometry

Chemical Purity (HPLC) ≥98.0% HPLC-UV

Chemical Purity (LCMS) ≥98.0%[1] LC-MS/MS

Isotopic Enrichment ≥98%[1] Mass Spectrometry

¹H NMR Spectrum Consistent with structure[1] ¹H NMR Spectroscopy

LCMS Spectrum Consistent with structure[1] LC-MS/MS

Storage Conditions
4°C, sealed storage, away

from moisture[1]
-

Experimental Protocols for Purity Determination
Accurate determination of the purity of Ribociclib D6 is critical for its use as an internal

standard. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS/MS) are the primary analytical techniques employed.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method is used to determine the chemical purity of Ribociclib D6 by separating it from

any non-deuterated Ribociclib and other impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Symmetry ODS C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase: A mixture of Methanol and Phosphate Buffer (pH 4.2) in a 35:65 v/v ratio.
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Flow Rate: 1.0 mL/min.

Column Temperature: 40°C.

Injection Volume: 10 µL.

Detection: UV detection at 276 nm.

Standard Preparation: A stock solution of Ribociclib D6 is prepared by accurately weighing

and dissolving the compound in a suitable diluent (e.g., Methanol) to a known concentration.

Sample Preparation: The Ribociclib D6 sample is prepared in the same diluent as the

standard to a concentration within the linear range of the assay.

Analysis: The standard and sample solutions are injected into the HPLC system, and the

peak areas are recorded. The purity is calculated by comparing the peak area of the

Ribociclib D6 in the sample to the total area of all peaks in the chromatogram.

Sample & Standard Preparation

HPLC Analysis
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Weigh & Dissolve
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Inject into HPLC
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Ribociclib D6 Sample

HPLC System
(C18 Column, UV Detector)
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Fig. 1: HPLC Purity Analysis Workflow.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
for Purity and Isotopic Enrichment
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LC-MS/MS provides a highly sensitive and specific method for the quantification of Ribociclib
D6 and the determination of its isotopic enrichment.

Methodology:

Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass

spectrometer.

Column: Zorbax SB-C18, 4.6 x 75 mm, 3.5 µm particle size.[2]

Mobile Phase: A gradient of 5mM ammonium formate and acetonitrile.[2]

Flow Rate: 0.6 mL/min.[2]

Column Temperature: 40°C.[2]

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[2]

MRM Transitions:

Ribociclib: m/z 435.5 → 112.1[2]

Ribociclib D6: m/z 441.7 → 112.1[2]

Standard Preparation: A series of calibration standards of Ribociclib and a fixed

concentration of Ribociclib D6 (as the internal standard) are prepared in the appropriate

matrix (e.g., plasma).

Sample Preparation: The sample containing Ribociclib D6 is diluted and prepared for

injection.

Analysis: The samples are analyzed by LC-MS/MS. The peak area ratios of the analyte to

the internal standard are used to construct a calibration curve and determine the

concentration and purity of Ribociclib D6. Isotopic enrichment is determined by monitoring

the ion transitions for both the deuterated and non-deuterated forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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